Cas no 188442-41-3 (5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one)

5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one structure
188442-41-3 structure
Product Name:5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one
CAS No:188442-41-3
MF:C11H18O2
MW:182.259423732758
CID:2785579
PubChem ID:57357659
Update Time:2025-04-21

5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(HEX-1-EN-1-YL)-4-METHYLOXOLAN-2-ONE
    • 188442-41-3
    • DTXSID20723789
    • 5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one
    • Inchi: 1S/C11H18O2/c1-3-4-5-6-7-10-9(2)8-11(12)13-10/h6-7,9-10H,3-5,8H2,1-2H3
    • InChI Key: BYIRFTDMZHFGOJ-UHFFFAOYSA-N
    • SMILES: O1C(CC(C)C1C=CCCCC)=O

Computed Properties

  • Exact Mass: 182.130679813Da
  • Monoisotopic Mass: 182.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų
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